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Compound of Interest

Compound Name: D-Xylaric Acid

Cat. No.: B15206827 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of D-Xylaric acid, also known by its

synonym xylosaccharic acid. This document details its chemical identity, synthesis protocols,

and relevant metabolic pathways, presenting quantitative data in a clear, tabular format. The

guide also includes detailed experimental methodologies and visual diagrams to elucidate key

processes.

Chemical Identity and Synonyms
D-Xylaric acid is a sugar acid that belongs to the class of aldaric acids. Its chemical structure

and properties are well-defined.

Synonyms:

xylosaccharic acid

ribarsaure

m-Xylarate

(2R,4S)-2,3,4-trihydroxypentanedioic acid (IUPAC name)[1]

DXL[1]
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Chemical Properties:

Property Value Reference

Molecular Formula C5H8O7 [1]

Molecular Weight 180.11 g/mol [1]

IUPAC Name
(2R,4S)-2,3,4-

trihydroxypentanedioic acid
[1]

Synthesis of D-Xylaric Acid
The production of D-Xylaric acid can be achieved through various chemical and biological

methods. The two primary chemical synthesis routes are nitric acid oxidation of D-xylose and

oxidative degradation of 5-ketogluconic acid.

Nitric Acid Oxidation of D-Xylose
This method involves the direct oxidation of D-xylose using nitric acid. While a common method

for producing aldaric acids, the yield for D-Xylaric acid is often limited due to side reactions.[2]

[3]

Experimental Protocol:

A detailed, improved method for the nitric acid oxidation of D-xylose has been described, which

addresses the difficulties in isolating the aldaric acid from the nitric acid.[4][5] A computer-

controlled process can be employed to manage the reaction parameters.[6]

Reaction Setup: A solution of D-xylose is prepared. The reaction is carried out in a closed

reactor where oxygen can be introduced as a co-oxidant with nitric acid.[6]

Oxidation: Nitric acid is added to the D-xylose solution. The reaction temperature is

maintained at a moderate level, typically between 20°C and 45°C.[6] Oxygen is introduced

as needed to sustain the reaction.[6]

Control: The addition of reactants and the reaction temperature are carefully controlled, often

with the aid of a computer, to prevent rapid temperature increases and the excessive
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production of nitrogen oxides.[3][6]

Isolation: Post-reaction, the removal of nitric acid is a critical step. This can be achieved

through evaporation under reduced pressure or by diffusion dialysis.[3]

Purification: The crude product is then purified to yield D-Xylaric acid.

Quantitative Data:

Synthesis Method Starting Material Yield Reference

Nitric Acid Oxidation D-xylose Less than 45% [2]

Oxidative Alkaline

Degradation
5-ketogluconic acid

51.4% (molar yield of

sodium xylarate)
[2]

Oxidative Alkaline Degradation of 5-Ketogluconic Acid
This process presents an alternative route to D-Xylaric acid with a potentially higher yield.[2]

Experimental Protocol:[2]

Reaction Mixture Preparation: A solution or suspension of a 5-ketogluconic acid salt is

prepared in water, typically at a concentration of 50 to 500 g/L, in a reactor equipped with

stirring, aeration, and temperature control.

pH Adjustment: A base is added to the mixture to maintain a pH above 12.5 throughout the

reaction.

Oxidative Degradation: The reaction is carried out by bubbling finely divided oxygen or an

oxygen-containing gas through the alkaline solution. The temperature is preferably

maintained between 40°C and 50°C.

Product Formation: The degradation of one mole of 5-ketogluconic acid yields one mole of

xylaric acid and one mole of formic acid.

Intermediate Isolation: The resulting sodium xylarate can be used as a calcium-chelating

agent. For purification, calcium xylarate can be precipitated by adding a calcium salt, as it
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has very low solubility in water.

Final Product Release: The xylaric acid is then released from its calcium salt by treatment

with an acid like oxalic acid or sulfuric acid.

Metabolic Pathway of D-Xylose
While a specific signaling pathway involving D-Xylaric acid has not been prominently identified

in the literature, the metabolic pathway of D-xylose in some microorganisms provides a

relevant biological context. In certain bacteria, D-xylose is catabolized through an oxidative

pathway where D-xylonic acid is a key intermediate.[7] This pathway is a logical workflow that

can be visualized.

D-Xylose D-Xylono-1,4-lactone

 D-xylose
dehydrogenase D-Xylonic Acid

 Spontaneous or
 D-xylono-1,4-lactonase Further Catabolism

Click to download full resolution via product page

D-Xylose Oxidative Metabolic Pathway

This pathway illustrates the enzymatic conversion of D-xylose to D-xylonic acid, a precursor

that shares structural similarities with D-Xylaric acid.

Application in Polymer Synthesis
D-Xylaric acid is a valuable monomer for the synthesis of polyhydroxypolyamides (PHPAs),

also known as "hydroxylated nylons."[4][5] These polymers are produced through the

condensation polymerization of an esterified aldaric acid with a diamine.[4][5]

Experimental Protocol for Polyhydroxypolyamide Synthesis:

While a highly detailed, step-by-step protocol was not available in the initial search results, the

general procedure can be outlined as follows based on the description of the condensation

polymerization.[4][8]

Monomer Preparation: D-Xylaric acid is first esterified.
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Polymerization: The esterified D-Xylaric acid is then reacted with a chosen primary diamine

in a suitable solvent, such as methanol.[8]

Condensation Reaction: The mixture undergoes condensation polymerization to form the

polyhydroxypolyamide.

Post-production Treatment: The resulting polymer may be subjected to further treatments to

increase its size and modify its properties.[4][5]

This guide provides a foundational understanding of D-Xylaric acid for researchers and

professionals. The provided protocols and data serve as a starting point for further investigation

and application in various fields of chemical and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to D-Xylaric Acid and its
Synonyms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15206827#synonyms-for-d-xylaric-acid-like-
xylosaccharic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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